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Compound of Interest

3-Bromo-5-methoxyphenylboronic
Compound Name: d
aci

Cat. No.: B1284284

Essential Safety and Handling Guide for 3-
Bromo-5-methoxyphenylboronic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Bromo-5-methoxyphenylboronic acid
was not readily available. The following guidance is compiled from safety data for closely
related compounds, including other substituted phenylboronic acids. It is imperative for
researchers to consult the specific SDS provided by the supplier and to conduct a thorough risk
assessment before handling this chemical.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 3-Bromo-5-methoxyphenylboronic
acid in a laboratory setting. It is intended for researchers, scientists, and professionals in drug
development.

Immediate Safety and Hazard Information

3-Bromo-5-methoxyphenylboronic acid is anticipated to cause skin, eye, and respiratory
irritation based on data from similar boronic acid compounds.[1][2][3][4] All handling should
occur in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]
Emergency eyewash stations and safety showers must be readily accessible.[6][7]

Hazard Statements:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1284284?utm_src=pdf-interest
https://www.benchchem.com/product/b1284284?utm_src=pdf-body
https://www.benchchem.com/product/b1284284?utm_src=pdf-body
https://www.benchchem.com/product/b1284284?utm_src=pdf-body
https://www.benchchem.com/product/b1284284?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-bromo-5-methylphenylboronic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methoxybenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AC359570050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B5173_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

o Causes skin irritation.[1][2][4]

o Causes serious eye irritation.[1][2][4]

e May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory to minimize exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting chemical safety

goggles or a full-face shield.

To protect eyes from dust,

splashes, and irritation.[7][8]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).

To prevent skin contact and
potential irritation. Gloves
should be inspected before
use and replaced immediately

if contaminated.[6][7]

Body Protection

A flame-resistant laboratory
coat, fully buttoned, with long

pants and closed-toe shoes.

To protect skin from accidental

spills and contact.[6]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent inhalation of dust
particles, especially if not

handled in a fume hood.

To minimize the risk of

respiratory tract irritation.[6][8]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for safety.

e Preparation:
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o Ensure a safety shower and eyewash station are accessible.[6]

o Conduct all work within a certified chemical fume hood to ensure adequate ventilation.[5]

[6]
o Maintain a clean and organized workspace.

e Donning PPE:
o Put on all required PPE as outlined in the table above before handling the chemical.
e Handling:

o Keep the container of 3-Bromo-5-methoxyphenylboronic acid tightly closed when not in
use.[6]

o Avoid generating dust when transferring the solid. Use a spatula for transfers.[6]
o Avoid contact with skin, eyes, and clothing.[9]
e Post-Handling:
o Clean the work area to remove any residual chemical.
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6][7]
o Properly remove and dispose of contaminated PPE as hazardous waste.[7]

Disposal Plan
All waste generated from the use of 3-Bromo-5-methoxyphenylboronic acid must be treated
as hazardous waste.

o Waste Segregation:

o Solid Waste: Collect any solid waste, including contaminated gloves, wipes, and weighing
papers, in a dedicated and clearly labeled hazardous waste container for "Halogenated
Organic Solids."[10]
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o Liquid Waste: Solutions containing this compound should be collected in a separate, leak-
proof container labeled as "Halogenated Organic Liquid Waste."[10] Do not mix with non-
halogenated waste.[10]

e Disposal Method:
o Never pour chemical waste down the drain.[7]

o The primary recommended disposal method is incineration at a licensed hazardous waste
facility.[10]

Emergency Procedures

 In Case of a Spill:

o

Evacuate: Immediately clear the area of all non-essential personnel.[7]

[¢]

Ventilate: Ensure the area is well-ventilated, if safe to do so.[7]

Contain: For small spills, use an inert absorbent material like sand or vermiculite to contain

[¢]

the spill. Avoid creating dust.[7]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

o

for hazardous waste disposal.[7]
» First Aid Measures:

o If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][3]

o In Case of Skin Contact: Immediately wash the affected area with soap and plenty of
water. Remove contaminated clothing. Seek medical attention if irritation persists.[1][3]

o In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15
minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to
do. Seek immediate medical attention.[1][3]
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o If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[8][10]

Workflow for Handling 3-Bromo-5-methoxyphenylboronic Acid
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Caption: A logical workflow for the safe handling of 3-Bromo-5-methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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